Cas no 832744-37-3 (Benzene, 1-(phenylethynyl)-3-[[4-(phenylethynyl)phenyl]ethynyl]-)

Benzene, 1-(phenylethynyl)-3-[[4-(phenylethynyl)phenyl]ethynyl]- structure
832744-37-3 structure
Product Name:Benzene, 1-(phenylethynyl)-3-[[4-(phenylethynyl)phenyl]ethynyl]-
CAS No:832744-37-3
MF:C30H18
MW:378.463927745819
CID:673781
PubChem ID:71415702
Update Time:2025-04-19

Benzene, 1-(phenylethynyl)-3-[[4-(phenylethynyl)phenyl]ethynyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(phenylethynyl)-3-[[4-(phenylethynyl)phenyl]ethynyl]-
    • 1-(2-phenylethynyl)-3-[2-[4-(2-phenylethynyl)phenyl]ethynyl]benzene
    • 832744-37-3
    • 1-(Phenylethynyl)-3-{[4-(phenylethynyl)phenyl]ethynyl}benzene
    • DTXSID00835112
    • Inchi: 1S/C30H18/c1-3-8-25(9-4-1)14-15-27-16-18-28(19-17-27)21-23-30-13-7-12-29(24-30)22-20-26-10-5-2-6-11-26/h1-13,16-19,24H
    • InChI Key: QSZJPNZZKLGIRX-UHFFFAOYSA-N
    • SMILES: C1(C#CC2C=CC(C#CC3C=CC=CC=3)=CC=2)C=CC=C(C#CC2C=CC=CC=2)C=1

Computed Properties

  • Exact Mass: 378.140850574g/mol
  • Monoisotopic Mass: 378.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 725
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 0Ų

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